10.1039/C1JM10473J | Intrinsic memory behavior of rough silicon nanowires and enhancement via facile Ag NPs decoration†

Intrinsic memory behavior of rough silicon nanowires and enhancement via facile Ag NPs decoration†

Journal of Materials Chemistry Pub Date: 2011-08-04 DOI: 10.1039/C1JM10473J

Abstract

In inorganic nanowire memory, both physical features rendered during synthesis and integration processes and intrinsic properties of materials are important because they present appropriate schemes for facile fabrication of an excellent memory device. We demonstrate that silicon nanowires (Si NWs) synthesized by an electroless etching (EE) method intrinsically present memory behavior via charge trapping of water molecules due to the rough surface created during synthesis. Additionally, using an electrochemical reaction of silicon with AgNO₃ solution, which produces Ag nanoparticles (NPs) with a blocking SiO₂ layer, we easily achieve a Ag NP hybrid Si NW memory device.

Share View Original Text

Recommended Literature

[1] An acoustic on-chip goniometer for room temperature macromolecular crystallography† C. G. Burton,D. Axford,A. M. J. Edwards,R. J. Gildea,R. H. Morris,M. I. Newton,A. M. Orville,M. Prince,P. D. Topham,P. T. DockerLab Chip, 2017,17, 4225-4230 10.1039/C7LC00812K
[2] N-doped carbon nanowire array confined cobalt phosphides as efficient bifunctional electrocatalysts for water splitting† Qikai Wu,Yuguang Zhu,Shilong Liu,Wei Zhou,Luo Mi,Kai Zhou,Dengke Zhao,Xiyun Zhang,Nan WangInorg. Chem. Front., 2023,10, 2145-2153 10.1039/D3QI00093A
[3] Textural control of ionosilicas by ionic liquid templating† Nicole Abdou,Philippe Dieudonné-George,Nicolas Brun,Ahmad Mehdi,Peter HesemannPhys. Chem. Chem. Phys., 2022,24, 21853-21862 10.1039/D2CP02524H
[4] Conformational perturbation, hydrophobic interactions and oligomeric association are responsible for the enhanced chaperone function of Mycobacterium leprae HSP18 under pre-thermal condition Sandip Kumar Nandi,Ayon Chakraborty,Alok Kumar Panda,Ashis BiswasRSC Adv., 2016,6, 62146-62156 10.1039/C6RA00167J
[5] Quantitative method for determining the concentration of mercury(II) sulphide in soils and sediments Analyst, 1989,114, 823-825 10.1039/AN9891400823
[6] Selective inhibition of E. coli1-deoxy-d-xylulose-5-phosphate synthase by acetylphosphonates† Jessica M. Smith,Ryan J. Vierling,Caren Freel MeyersMed. Chem. Commun., 2012,3, 65-67 10.1039/C1MD00233C
[7] Front cover Catal. Sci. Technol., 2018,8, 1477-1478 10.1039/C8CY90022A
[8] Generation of oligonucleotide conjugates via one-pot diselenide-selenoester ligation–deselenization/alkylation† Christopher Liczner,Christopher J. WildsChem. Sci., 2022,13, 410-420 10.1039/D1SC04937B
[9] Contents and Chemical Biology Org. Biomol. Chem., 2007,5, 3387-3398 10.1039/B715247G
[10] Insulated copper(i) “wires”: structural variations and photoluminescence† Oleksandr Hietsoi,Cristina Dubceac,Alexander S. Filatov,Marina A. PetrukhinaChem. Commun., 2011,47, 6939-6941 10.1039/C1CC11000D

Journal Name：Journal of Materials Chemistry

Research Products

1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)-

CAS no.: 155366-01-1
Z-Tyr-OtBu

CAS no.: 16881-33-7
Methyl Cbz-Amino(diethoxyphosphoryl)acetate

CAS no.: 114684-69-4
Ethyl 2-Amino-4-propyl-5-pyrimidinecarboxylate

CAS no.: 127957-83-9
1-Butanone,4-chloro-1-(3,4,5-trimethoxyphenyl)-

CAS no.: 17766-59-5
3-Chloropyrido2,3-bpyrazine

CAS no.: 155535-23-2
2-biphenyl isothiocyanate

CAS no.: 19394-61-7
(S)-3-Acetoxy-4-bromobutanoic acid

CAS no.: 191354-44-6
Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

CAS no.: 192214-05-4
N-Phenyl-1-naphthylamine-8-sulfonic acid sodium salt

CAS no.: 1445-19-8